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Compound of Interest

Compound Name: S-(4-Hydroxybenzyl)glutathione

Cat. No.: B3027505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the chemical synthesis of S-(4-
Hydroxybenzyl)glutathione, a compound of interest for its potential biological activities,

including the inhibition of kainic acid binding to brain glutamate receptors.[1][2][3][4][5]

Chemical Information
Parameter Value Reference

Compound Name
S-(4-

Hydroxybenzyl)glutathione
[1][2][3]

CAS Number 129636-38-0 [2][3][4]

Molecular Formula C₁₇H₂₃N₃O₇S [3]

Molecular Weight 413.45 g/mol [3]

Purity (Typical) >98% (HPLC) [3]

Experimental Protocol: Chemical Synthesis
This protocol is based on the reported synthesis of S-(4-Hydroxybenzyl)glutathione from

glutathione and 4-hydroxybenzyl alcohol.[6]

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b3027505?utm_src=pdf-interest
https://www.benchchem.com/product/b3027505?utm_src=pdf-body
https://www.benchchem.com/product/b3027505?utm_src=pdf-body
https://www.medchemexpress.com/s-4-hydroxybenzyl-glutathione.html?locale=ko-KR
https://www.medchemexpress.com/s-4-hydroxybenzyl-glutathione.html
https://www.molnova.com/en/ProductsThr/M29436.html
https://www.abmole.com/products/s-4-hydroxybenzyl-glutathione.html
https://www.targetmol.com/compound/s-%284-hydroxybenzyl%29glutathione
https://www.medchemexpress.com/s-4-hydroxybenzyl-glutathione.html?locale=ko-KR
https://www.medchemexpress.com/s-4-hydroxybenzyl-glutathione.html
https://www.molnova.com/en/ProductsThr/M29436.html
https://www.medchemexpress.com/s-4-hydroxybenzyl-glutathione.html
https://www.molnova.com/en/ProductsThr/M29436.html
https://www.abmole.com/products/s-4-hydroxybenzyl-glutathione.html
https://www.molnova.com/en/ProductsThr/M29436.html
https://www.molnova.com/en/ProductsThr/M29436.html
https://www.molnova.com/en/ProductsThr/M29436.html
https://www.benchchem.com/product/b3027505?utm_src=pdf-body
https://www.tandfonline.com/doi/full/10.1080/10286020.2015.1040000
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3027505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glutathione (γ-L-Glutamyl-L-cysteinylglycine)

4-Hydroxybenzyl alcohol

2 N Hydrochloric acid (HCl)

Deionized water

Appropriate glassware and stirring equipment

Purification system (e.g., HPLC)

Procedure:

Reaction Setup: In a suitable reaction vessel, dissolve glutathione and 4-hydroxybenzyl

alcohol in 2 N HCl. The exact molar ratios and concentration should be optimized based on

preliminary small-scale experiments. A gentle stirring should be maintained.

Reaction Conditions: The reaction mixture is typically stirred at room temperature. Reaction

progress can be monitored using an appropriate analytical technique, such as Thin Layer

Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Work-up and Purification: Upon completion of the reaction, the mixture is subjected to a

purification process. This may involve neutralization of the acid, followed by chromatographic

techniques like preparative HPLC to isolate the desired product, S-(4-
Hydroxybenzyl)glutathione.

Characterization: The identity and purity of the synthesized compound should be confirmed

using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) spectroscopy

and Mass Spectrometry (MS), and by comparing the data with published results.[6]

Experimental Workflow
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Caption: Chemical synthesis workflow for S-(4-Hydroxybenzyl)glutathione.

Alternative Synthesis Approach: Enzymatic
Synthesis
While a specific protocol for the enzymatic synthesis of S-(4-Hydroxybenzyl)glutathione is

not detailed in the provided search results, it is a plausible alternative route. Glutathione S-

transferases (GSTs) are enzymes that catalyze the conjugation of glutathione to various

substrates.[7][8][9] This approach could offer higher specificity and milder reaction conditions.

The general principle would involve incubating glutathione, 4-hydroxybenzyl alcohol (or a

suitable electrophilic precursor), and a selected GST isoenzyme.

Signaling Pathway Context
Glutathione and its metabolism are central to cellular defense against oxidative stress. The

synthesis of glutathione itself is a two-step enzymatic process involving glutamate-cysteine

ligase (GCL) and glutathione synthetase (GS).[10] The availability of precursors, particularly

cysteine, is a key determinant in the rate of synthesis.[10]
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Caption: Glutathione synthesis and enzymatic conjugation pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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glutathione-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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